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Compound of Interest

Compound Name: Dexlansoprazole

Cat. No.: B1670344

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential guidance on the
personal protective equipment (PPE), operational procedures, and disposal plans for
Dexlansoprazole.

Personal Protective Equipment (PPE)

When handling Dexlansoprazole, a comprehensive approach to personal protection is
necessary to minimize exposure and ensure safety. The following table summarizes the
recommended PPE.
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Protection Type

Recommended Equipment

Key Considerations

Eye and Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may be appropriate in some

workplaces.

Must be tested and approved
under appropriate government
standards such as OSHA 29
CFR 1910.133 or EU EN166.

[1]

Hand Protection

Protective gloves.

Selection should be based on
an evaluation of the possible
hazards to hands and skin, the
duration of use, the physical
conditions of the workplace,
and the chemical resistance
and physical properties of the
glove material.[1] Butyl rubber
or Viton™ gloves are

suggested.[2]

Skin and Body Protection

Laboratory coat, close-toed
footwear, and impervious
clothing.

Protective clothing must be
selected based on the hazards
present in the workplace, the
physical environment, and the

duration of exposure.[1][3]

Respiratory Protection

Use only with adequate
general and local exhaust
ventilation. In case of
insufficient ventilation, wear a

suitable respirator.

Engineering controls are the
primary means of controlling

exposure.[1][3]

Note: Occupational Exposure Limits (OSHA PEL, NIOSH REL, ACGIH TLV) for
Dexlansoprazole are not available.[1]

Hazard Identification and First Aid

Dexlansoprazole is associated with the following hazards:

o Causes skin irritation (H315)[1]
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o Causes serious eye irritation (H319)[1]
e May cause respiratory irritation (H335)[1]

In the event of exposure, the following first aid measures should be taken:

Exposure Route First Aid Procedure

Immediately flush skin with plenty of soap and
) water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[1] Seek

medical advice if irritation occurs.[1]

Immediately flush eyes with running water for at

least 15 minutes, removing contact lenses if
Eye Contact ) o

present and easy to do.[1] Continue rinsing and

seek immediate medical attention.[1]

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

Inhalation ) ) )
give oxygen.[1] Call a poison center or doctor if
you feel unwell.[1]

Rinse mouth with water. Do not induce vomiting.
) [4] Never give anything by mouth to an
Ingestion

unconscious person and call a doctor or Poison

Control Center immediately.[4]

Operational and Disposal Plans

Handling Procedures:

Avoid contact with skin, eyes, and personal clothing.[1]

Wash hands thoroughly after handling.[1]

Use only in a well-ventilated area.[1]

Minimize dust generation and accumulation.[1]
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o Keep the container tightly closed when not in use.[1]
e Do not eat, drink, or smoke while handling.[1]
Storage:

o Store in a tightly-closed container in a cool, dry, well-ventilated area away from incompatible
substances and sources of ignition.[1]

 Recommended long-term storage is at 2-8°C.[1]

Spill Management:

Wear appropriate personal protective equipment.[3]

Ensure adequate ventilation.[3]

Prevent further leakage or spillage if safe to do so.[3]

Absorb the spill with inert material (e.g., diatomite, universal binders) and place it into a
suitable disposal container.[1][3]

Disposal:
¢ Dispose of contents and container to an approved waste disposal plant.[1]

o Consult local, state, and federal regulations for proper disposal.[1] Do not let the product
enter drains, other waterways, or soil.[1]

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate PPE
when handling Dexlansoprazole.
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Hazard Assessment
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Caption: PPE Selection Workflow for Handling Dexlansoprazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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